Cas no 39755-15-2 (8-Oxo-8-phenyloctanenitrile)

• Product Name: 8-Oxo-8-phenyloctanenitrile
• CAS No: 39755-15-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD02260534
• CID: 1074762
• PubChem ID: 10910917
• Update Time: 2025-10-31

8-Oxo-8-phenyloctanenitrile Chemical and Physical Properties

Names and Identifiers

• 8-Oxo-8-phenyloctanenitrile
• 1-Oxo-1-phenyloctanenitrile
• 8-keto-8-phenyl-caprylonitrile
• MFCD02260534
• MS-20933
• DB-186673
• 39755-15-2
• DTXSID20448081
• AKOS016019545

• MDL： MFCD02260534
• Inchi： 1S/C14H17NO/c15-12-8-3-1-2-7-11-14(16)13-9-5-4-6-10-13/h4-6,9-10H,1-3,7-8,11H2
• InChI Key： NLBDLAIZVVDXAK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCCCCC#N

Computed Properties

• Exact Mass: 215.13100
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.73348

Additional information on 8-Oxo-8-phenyloctanenitrile

Recent Advances in the Study of 8-Oxo-8-phenyloctanenitrile (CAS: 39755-15-2)

The compound 8-Oxo-8-phenyloctanenitrile (CAS: 39755-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses.

Recent studies have highlighted the role of 8-Oxo-8-phenyloctanenitrile as a versatile intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring an oxo group and a phenyl ring, makes it a valuable scaffold for the development of novel pharmaceuticals. Researchers have employed advanced synthetic techniques, including catalytic oxidation and nitrile chemistry, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary investigations suggest that 8-Oxo-8-phenyloctanenitrile exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings open new avenues for the development of anti-inflammatory agents.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 8-Oxo-8-phenyloctanenitrile with various protein targets. These studies reveal that the compound's nitrile group plays a crucial role in forming hydrogen bonds with active site residues, thereby enhancing its binding affinity and selectivity. Such mechanistic insights are invaluable for the rational design of derivatives with improved pharmacological properties.

Despite these promising results, challenges remain in translating the potential of 8-Oxo-8-phenyloctanenitrile into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 8-Oxo-8-phenyloctanenitrile (CAS: 39755-15-2) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will undoubtedly shed more light on its mechanisms of action and potential applications in treating various diseases.